Cas no 141352-76-3 (1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)-)

• Product Name: 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)-
• CAS No: 141352-76-3
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 3728722
• PubChem ID: 87205180
• Update Time: 2025-10-29

1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)-
• (4S)-2,2-dimethyl-4-(prop-2-yn-1-yl)-1,3-dioxolane
• 141352-76-3
• SCHEMBL1143195
• EN300-7134571

• Inchi： 1S/C8H12O2/c1-4-5-7-6-9-8(2,3)10-7/h1,7H,5-6H2,2-3H3/t7-/m0/s1
• InChI Key： PKMSZPUQMROGLY-ZETCQYMHSA-N
• SMILES： O1[C@@H](CC#C)COC1(C)C

Computed Properties

• Exact Mass: 140.083729621Da
• Monoisotopic Mass: 140.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)-

Comprehensive Overview of 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)- (CAS No. 141352-76-3)

The compound 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)- (CAS No. 141352-76-3) is a specialized chiral derivative of the 1,3-dioxolane family, characterized by its unique stereochemistry and functional group arrangement. This molecule has garnered significant attention in synthetic chemistry due to its potential applications in pharmaceuticals, agrochemicals, and advanced material science. Its 2,2-dimethyl and 2-propynyl substituents contribute to its stability and reactivity, making it a versatile intermediate in asymmetric synthesis.

In recent years, the demand for enantiomerically pure compounds like (S)-1,3-Dioxolane derivatives has surged, driven by the pharmaceutical industry's focus on chiral drugs. Researchers are particularly interested in its role as a building block for bioactive molecules, leveraging its propynyl group for click chemistry applications. The compound's CAS No. 141352-76-3 is frequently searched in academic databases, reflecting its relevance in green chemistry and sustainable synthesis methodologies.

From a structural perspective, the 2,2-dimethyl-4-(2-propynyl)-1,3-dioxolane framework offers steric hindrance that can influence reaction selectivity. This property is exploited in catalysis, where the (S)-enantiomer can induce chirality in downstream products. Analytical techniques such as NMR, HPLC, and X-ray crystallography are commonly employed to verify its purity and configuration, addressing common user queries about characterization methods.

The compound's thermal and chemical stability under mild conditions makes it suitable for flow chemistry applications, a trending topic in process optimization. Discussions on platforms like ResearchGate often highlight its compatibility with microwave-assisted synthesis, aligning with industry demands for faster, energy-efficient reactions. Additionally, its low toxicity profile (when handled properly) positions it as a candidate for eco-friendly solvent alternatives.

Emerging research explores the use of CAS 141352-76-3 in polymer chemistry, where its alkyne functionality enables post-polymerization modifications. This aligns with the growing interest in smart materials and stimuli-responsive systems. Patent literature reveals its incorporation into specialty coatings and adhesives, answering frequent searches about industrial applications beyond pharmaceuticals.

For synthetic chemists, understanding the compound's ring-opening reactions is crucial, as these transformations can yield valuable bifunctional intermediates. Computational chemistry studies on its conformational preferences are also popular among researchers optimizing reaction conditions. The 1,3-dioxolane core's ability to protect carbonyl groups while introducing chirality remains a key focus area in methodology development.

In summary, 1,3-Dioxolane, 2,2-dimethyl-4-(2-propynyl)-, (S)- represents a multifaceted tool in modern organic synthesis. Its combination of structural features addresses multiple contemporary challenges in medicinal chemistry and materials science, making CAS 141352-76-3 a recurring subject in high-impact publications and innovation-driven industries.